N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: N-butyl-1-(2,4-dimethylphenyl)-5-methyltriazole-4-carboxamide
• InChI: InChI=1S/C16H22N4O/c1-5-6-9-17-16(21)15-13(4)20(19-18-15)14-8-7-11(2)10-12(14)3/h7-8,10H,5-6,9H2,1-4H3,(H,17,21)
• InChI Key: FRSDVUWVLRVOAW-UHFFFAOYSA-N
• Canonical SMILES: CCCCNC(=O)C1=C(N(N=N1)C2=C(C=C(C=C2)C)C)C
• Molecular Formula: C16H22N4O
• Molecular Weight: 286.37 g/mol

Description

N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide, also known as BDMC, is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. BDMC is a triazole compound that has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively.

Mechanism of Action

The mechanism of action of N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is not fully understood, but studies have suggested that it works by inhibiting various signaling pathways involved in cancer cell growth and survival. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been found to inhibit the PI3K/Akt/mTOR pathway, which is involved in cell growth and survival. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been found to inhibit the NF-κB pathway, which is involved in inflammation and cancer cell growth.
Biochemical and Physiological Effects
N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been found to have various biochemical and physiological effects. Studies have shown that N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide can induce apoptosis in cancer cells by activating caspases and increasing the expression of Bax, a pro-apoptotic protein. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been found to inhibit the expression of anti-apoptotic proteins, such as Bcl-2 and survivin. In addition, N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been found to inhibit angiogenesis, the process by which new blood vessels are formed, which is essential for tumor growth.

Advantages and Limitations for Lab Experiments

N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has several advantages for lab experiments, including its low toxicity and high solubility in water. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is also stable under physiological conditions, making it suitable for in vivo studies. However, N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has some limitations, including its low bioavailability and poor pharmacokinetic properties. These limitations may affect its efficacy in vivo and limit its potential applications in the field of medicine.

Future Directions

There are several future directions for the study of N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide. One direction is to improve its pharmacokinetic properties and bioavailability, which may enhance its efficacy in vivo. Another direction is to study its potential applications in combination with other anticancer drugs, which may enhance its anticancer properties. In addition, further studies are needed to fully understand the mechanism of action of N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide and its potential applications in the treatment of other diseases, such as Alzheimer's disease and Parkinson's disease.
Conclusion
N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide is a chemical compound that has gained attention in the scientific community due to its potential applications in the field of medicine. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been synthesized using various methods, and its mechanism of action and physiological effects have been studied extensively. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has shown promising results in the treatment of cancer and other diseases, but further studies are needed to fully understand its potential applications and limitations.

Scientific Research Applications

N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in the field of medicine, particularly in cancer treatment. Studies have shown that N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has anticancer properties and can induce apoptosis in cancer cells. N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has also been found to inhibit the growth of various cancer cells, including breast, lung, and prostate cancer cells. In addition, N-butyl-1-(2,4-dimethylphenyl)-5-methyl-1H-1,2,3-triazole-4-carboxamide has been studied for its potential applications in the treatment of Alzheimer's disease and Parkinson's disease.